Cas no 875001-49-3 (5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol)

• Product Name: 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol
• CAS No: 875001-49-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD07138527
• CID: 3030929
• PubChem ID: 6462361
• Update Time: 2025-10-29

5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(3-氨基-4-乙氧基-苯基)-呋喃-2-基]-甲醇
• [5-(3-amino-4-ethoxyphenyl)furan-2-yl]methanol
• [5-(3-amino-4-ethoxyphenyl)-2-furyl]methanol
• [5-(3-Amino-4-ethoxy-phenyl)-furan-2-yl]-methanol
• (5-(3-Amino-4-ethoxyphenyl)furan-2-yl)methanol
• HMS1917J18
• BBL000163
• STK216616
• BB 0245102
• 2-Furanmethanol, 5-(3-amino-4-ethoxyphenyl)-
• [5-(3-Amino-4-ethoxy-phenyl)-furan-2-yl]-met hanol
• SCHEMBL11923022
• VS-00472
• NCGC00141280-01
• 875001-49-3
• EN300-7378857
• CHEMBL1554496
• AKOS000107754
• MFCD07138527
• ALBB-026766
• CS-0313119
• AP-970/43374138
• H35750
• 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol

• MDL： MFCD07138527
• Inchi： 1S/C13H15NO3/c1-2-16-13-5-3-9(7-11(13)14)12-6-4-10(8-15)17-12/h3-7,15H,2,8,14H2,1H3
• InChI Key： YXYWXQFOEXAMRV-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(=C(C=1)N)OCC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6

5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol

Recent Advances in the Study of 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol (CAS: 875001-49-3)

In recent years, the compound 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol (CAS: 875001-49-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan ring and ethoxyphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol, highlighting its improved yield and purity through optimized catalytic processes. The research team employed a combination of palladium-catalyzed cross-coupling and reduction reactions, achieving a scalable and cost-effective synthesis method. This advancement is particularly significant for large-scale production, which is essential for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol exhibits potent anti-inflammatory and antioxidant activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as NF-κB and COX-2, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties were attributed to the scavenging of reactive oxygen species (ROS), which play a critical role in oxidative stress-related pathologies.

Further mechanistic studies have elucidated the compound's interaction with cellular targets. Molecular docking simulations indicated that 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol binds selectively to the active site of certain kinases involved in cell proliferation and apoptosis. This finding opens new avenues for its use in oncology, particularly in targeting signaling pathways that are dysregulated in cancer cells. Preliminary in vivo studies in murine models have shown reduced tumor growth and improved survival rates, supporting its potential as an anticancer agent.

Despite these promising results, challenges remain in the development of 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 5-(3-Amino-4-ethoxyphenyl)-2-furylmethanol (CAS: 875001-49-3) represents a compelling candidate for drug development, with its multifaceted biological activities and well-characterized synthesis. Ongoing research aims to translate these findings into clinical applications, addressing unmet medical needs in inflammation, oxidative stress, and cancer. The continuous exploration of this compound underscores its importance in the evolving landscape of chemical biology and pharmaceutical sciences.